4-{[4-(2-Methoxyphenyl)piperazin-1-yl]methyl}phenol

• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 4-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C18H22N2O2/c1-22-18-5-3-2-4-17(18)20-12-10-19(11-13-20)14-15-6-8-16(21)9-7-15/h2-9,21H,10-14H2,1H3
• InChI Key: PKZQXDLCGDIYQN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CC3=CC=C(C=C3)O

Description

4-{[4-(2-Methoxyphenyl)piperazin-1-yl]methyl}phenol is a useful research compound. Its molecular formula is C18H22N2O2 and its molecular weight is 298.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Hydroxyphenyl methanol (124 g, 1 mole) and 192 g (1 mole) of 1-(2-methoxyphenyl)piperazine, together with 56 g (1 mole) of potassium hydroxide and 8.7 g (0.1 mole) of lithium bromide and 32.2 g (0.1 mole) of Aliquat 366 were dissolved in a mixture of 1 liter of toluene and 1 liter of water. The reaction mixture was refluxed for 24 hours, and then allowed to cool to room temperature. The organic layer was decanted and extracted twice with 500 ml of a 10% sodium hydroxide solution. The basic aqueous liquor was treated with ammonium acetate to provoke precipitation of the desired product. After filtration and drying under vacuum overnight at 50° C., 167 g (0.56 mole, 56% yield) of the title product was obtained as small white leaflets melting at 172° C.

Synthesis routes and methods II

Procedure details

One mole of 4-hydroxyphenyl methanol (124 g) and 192 g (2 moles) of 1-(2-methoxyphenyl)piperazine were dissolved in 1.5 liters of toluene. One mole (87 g) of lithium bromide and 0.1 mole (5.6 g) of potassium hydroxide were added portionwise, under stirring, and the reaction medium was heated to reflux for 5 hours. The reaction mixture was then allowed to cool to room temperature, and extracted twice with 500 ml of a 1N sodium hydroxide. The basic aqueous liquor was washed with 300 ml of toluene and then acidified to pH 7 with acetic acid to provoke precipitation of the desired product. The precipitate thus obtained was filtered off and then recrystallized from isopropanol, giving 238.4 g (0.80 mole, 80% yield) of the title product, melting at 172° C.